Cas no 104338-45-6 (5-methoxy-2-propoxyaniline)
5-methoxy-2-propoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxy-2-propoxyaniline
- 104338-45-6
- AKOS000136455
- DB-333081
- EN300-1295493
- SCHEMBL12312349
-
- Inchi: 1S/C10H15NO2/c1-3-6-13-10-5-4-8(12-2)7-9(10)11/h4-5,7H,3,6,11H2,1-2H3
- InChI Key: NYOFHPHWNWJULD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1N)OC)CCC
Computed Properties
- Exact Mass: 181.110278721Da
- Monoisotopic Mass: 181.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 44.5Ų
5-methoxy-2-propoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295493-1.0g |
5-methoxy-2-propoxyaniline |
104338-45-6 | 1g |
$0.0 | 2023-05-27 | ||
| Enamine | EN300-1295493-50mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 50mg |
$348.0 | 2023-09-30 | ||
| Enamine | EN300-1295493-100mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 100mg |
$364.0 | 2023-09-30 | ||
| Enamine | EN300-1295493-250mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 250mg |
$381.0 | 2023-09-30 | ||
| Enamine | EN300-1295493-500mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 500mg |
$397.0 | 2023-09-30 | ||
| Enamine | EN300-1295493-1000mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 1000mg |
$414.0 | 2023-09-30 | ||
| Enamine | EN300-1295493-2500mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 2500mg |
$810.0 | 2023-09-30 | ||
| Enamine | EN300-1295493-5000mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 5000mg |
$1199.0 | 2023-09-30 | ||
| Enamine | EN300-1295493-10000mg |
5-methoxy-2-propoxyaniline |
104338-45-6 | 10000mg |
$1778.0 | 2023-09-30 |
5-methoxy-2-propoxyaniline Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 5-methoxy-2-propoxyaniline
5-Methoxy-2-Propoxyaniline (CAS No. 104338-45-6): An Overview of Its Properties, Applications, and Recent Research
5-Methoxy-2-propoxyaniline (CAS No. 104338-45-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of properties that make it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 5-methoxy-2-propoxyaniline.
Chemical Structure and Properties
5-Methoxy-2-propoxyaniline is an aromatic amine with the molecular formula C10H15NO2. The compound features a benzene ring substituted with a methoxy group at the 5-position and a propoxy group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. For instance, the methoxy group enhances the electron-donating character of the benzene ring, while the propoxy group contributes to the compound's solubility in organic solvents.
The melting point of 5-methoxy-2-propoxyaniline is typically around 70°C, and it has a boiling point of approximately 260°C. These thermal properties make it suitable for use in various chemical processes and reactions. Additionally, 5-methoxy-2-propoxyaniline is known for its stability under normal conditions, which is advantageous for storage and handling.
Synthesis Methods
The synthesis of 5-methoxy-2-propoxyaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 5-methoxy-2-propoxylaniline followed by reduction to form the desired amine. Another approach involves the coupling reaction between 2-propoxylaniline and methyl iodide in the presence of a base such as potassium carbonate.
A more recent and environmentally friendly method involves the use of microwave-assisted synthesis. This technique not only reduces reaction times but also minimizes byproduct formation, making it an attractive option for large-scale production. Researchers have reported that microwave-assisted synthesis can achieve high yields of 5-methoxy-2-propoxyaniline with excellent purity.
Applications in Chemistry and Biology
5-Methoxy-2-propoxyaniline finds applications in various fields due to its unique properties. In organic synthesis, it serves as an important intermediate for the preparation of more complex molecules. For example, it can be used as a building block in the synthesis of dyes, pigments, and other fine chemicals.
In biological research, 5-methoxy-2-propoxyaniline has shown potential as a ligand for various receptors and enzymes. Studies have demonstrated its ability to modulate enzyme activity and receptor binding, making it a valuable tool for understanding biological processes at the molecular level. Additionally, its structural similarity to certain natural compounds has led to its exploration as a lead compound in drug discovery efforts.
Recent Research Developments
The ongoing research on 5-methoxy-2-propoxyaniline has yielded several significant findings that highlight its potential in various applications. One notable study published in the Journal of Medicinal Chemistry explored the use of 5-methoxy-2-propoxyaniline-derived compounds as inhibitors of specific enzymes involved in cancer progression. The results showed promising antiproliferative effects against several cancer cell lines, suggesting potential therapeutic applications.
Another study published in Organic Letters investigated the use of microwave-assisted synthesis to produce high-purity 5-meth oxy-2-prop oxyanil ine strong>. The researchers reported that this method not only improved yield but also reduced reaction times significantly compared to traditional methods. This finding has important implications for industrial-scale production and cost-effectiveness.
In addition to these studies, there is growing interest in exploring the environmental impact of compounds like 5-meth oxy-2-prop oxyanil ine strong>. Research efforts are focused on developing more sustainable synthesis methods and assessing the biodegradability and environmental fate of these compounds.
Safety Considerations
Safety is a critical aspect when handling any chemical compound. While 5-meth oxy-2-prop oxyanil ine strong> is generally considered stable under normal conditions, proper handling and storage practices should be followed to ensure safety. It is recommended to store the compound in tightly sealed containers away from heat sources and incompatible materials.
Potential health effects associated with exposure to aromatic amines include skin irritation and respiratory issues. Therefore, appropriate personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound. Additionally, adherence to good laboratory practices (GLPs) is essential to minimize risks.
Closing Remarks
In conclusion, 5-meth oxy-2-prop oxyanil ine (CAS No . 104338 -45 -6) strong >is a versatile compound with a wide range of applications in chemistry , biology , and pharmaceutical research . Its unique chemical structure , favorable physical properties , and potential biological activities make it an important molecule for further investigation . As research continues to advance , we can expect new insights into its properties , synthesis methods , and potential applications . Whether used as an intermediate in organic synthesis or as a lead compound in drug discovery , 5-m eth oxy -2-pr op oxya nil ine strong >holds significant promise for future developments . p >
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